Cas no 2748291-03-2 (Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)-)

• Product Name: Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)-
• CAS No: 2748291-03-2
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• MDL: MFCD32857865
• CID: 5248555
• Update Time: 2025-06-12

Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)-

• MDL： MFCD32857865
• Inchi： 1S/C11H11BrO/c1-4-9-5-6-10(7-11(9)12)13-8(2)3/h1,5-8H,2-3H3
• InChI Key： YLERDMOJOMBTCE-UHFFFAOYSA-N
• SMILES： C1(C#C)=CC=C(OC(C)C)C=C1Br

Additional information on Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)-

Research Briefing on Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)- (CAS: 2748291-03-2) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)- (CAS: 2748291-03-2) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-ethynyl and isopropoxy functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The structural features of this molecule make it a valuable intermediate for the synthesis of more complex bioactive compounds, particularly in the development of targeted therapies.

One of the key areas of research involving this compound is its role as a building block in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to introduce specific functional groups, such as the ethynyl and bromo moieties, allows for the fine-tuning of inhibitory activity. Recent publications have demonstrated that derivatives of Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)- exhibit significant selectivity towards certain kinase isoforms, reducing off-target effects and improving therapeutic outcomes.

In addition to its applications in drug discovery, this compound has also been investigated for its potential in chemical biology. Researchers have utilized its reactive ethynyl group for click chemistry applications, enabling the efficient conjugation of biomolecules such as peptides, proteins, and nucleic acids. This has opened new avenues for the development of diagnostic tools and targeted drug delivery systems. The bromo substituent further enhances its utility by providing a handle for additional functionalization through cross-coupling reactions.

Recent synthetic methodologies have focused on optimizing the production of Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)- to improve yield and purity. Advances in catalytic systems, particularly those involving palladium and copper catalysts, have been reported to significantly enhance the efficiency of its synthesis. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite its promising applications, challenges remain in the characterization and stability of this compound under physiological conditions. Studies have indicated that the ethynyl group may be susceptible to metabolic degradation, necessitating further structural modifications to enhance its pharmacokinetic properties. Ongoing research aims to address these limitations by exploring prodrug strategies and protective group chemistry.

In conclusion, Benzene, 2-bromo-1-ethynyl-4-(1-methylethoxy)- (CAS: 2748291-03-2) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a key player in the development of next-generation therapeutics and diagnostic tools. Continued research and innovation in its synthesis and application are expected to yield significant advancements in the field.